Cas no 1806906-83-1 (6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-iodopyridine)

• Product Name: 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-iodopyridine
• CAS No: 1806906-83-1
• MF: C₇H₄BrClF₂IN
• MW: 382.371639251709
• CID: 4861062
• Update Time: 2025-06-11

6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C7H4BrClF2IN/c8-5-1-3(7(10)11)6(12)4(2-9)13-5/h1,7H,2H2
• InChI Key： SQBJJHBQCAPVAV-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=NC(=CC=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-iodopyridine

Introduction to 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-iodopyridine (CAS No. 1806906-83-1)

6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-iodopyridine, identified by the CAS number 1806906-83-1, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and pharmacological properties. The structural features of this molecule, including the presence of bromo, chloromethyl, difluoromethyl, and iodopyridine substituents, make it an attractive scaffold for the development of novel therapeutic agents.

The bromo and iodopyridine moieties in 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-iodopyridine serve as crucial handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are fundamental in modern synthetic organic chemistry and have been extensively employed in the construction of complex molecular architectures. The chloromethyl group provides an additional site for nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. The difluoromethyl substituent is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability, lipophilicity, and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Pyridine derivatives have emerged as a cornerstone in this endeavor due to their ability to modulate enzyme activity and receptor binding. The compound 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-iodopyridine has been explored in several preclinical studies as a potential lead compound for drugs targeting cancer, inflammation, and infectious diseases. Its unique structural composition allows for fine-tuning of biological activity by modifying specific substituents while retaining the core pyridine scaffold.

One of the most compelling aspects of 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-iodopyridine is its utility in fragment-based drug discovery. Fragment-based approaches involve identifying small molecular fragments that interact with biological targets and then iteratively building upon these fragments to develop lead compounds. The bromo, chloromethyl, difluoromethyl, and iodopyridine groups provide multiple points of interaction with biological targets, making this compound an ideal candidate for fragment-based screening. Several studies have demonstrated the success of this approach in identifying novel drug candidates with high binding affinity and selectivity.

The synthesis of 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-iodopyridine involves a multi-step process that requires careful optimization to ensure high yield and purity. The bromo substitution can be achieved through electrophilic aromatic substitution reactions, while the introduction of the chloromethyl group typically involves halogen-metal exchange followed by methylation. The difluoromethyl group can be incorporated via metal-catalyzed cross-coupling reactions or through direct fluorination techniques. The final step involves the installation of the iodopyridine moiety, which can be accomplished using palladium-catalyzed coupling reactions or through halogen exchange processes.

In terms of biological activity, 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-iodopyridine has shown promise in several pharmacological assays. For instance, preliminary studies have indicated that this compound exhibits inhibitory activity against certain kinases involved in cancer progression. The difluoromethyl group has been shown to enhance binding affinity by improving lipophilicity and reducing metabolic degradation. Additionally, the bromo and iodopyridine substituents facilitate interactions with specific amino acid residues in the target protein, leading to potent inhibition.

The compound has also been investigated for its potential antimicrobial properties. Pyridine derivatives are known to disrupt bacterial cell wall synthesis and membrane integrity. The presence of multiple halogen substituents in 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-iodopyridine may contribute to its ability to interact with bacterial enzymes and receptors, thereby inhibiting growth or causing cell death. Further research is needed to fully elucidate its mechanism of action against various microbial pathogens.

The synthetic utility of 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)-3-iodopyridine extends beyond pharmaceutical applications. It serves as a valuable intermediate in materials science and agrochemical research. For example, pyridine-based compounds have been explored as ligands in catalytic systems and as building blocks for advanced materials with unique electronic properties. The chloromethyl, difluoromethyl, andi odopy rid ine em > groups provide multiple functional handles for further derivatization, enabling the creation of novel materials with tailored properties.

In conclusion, 6-Bromo - 2 - (ch lor om ethyl) - 4 - (d if lu or om ethyl) - 3 - i od o py rid ine p > (CAS No . 180 69 06 - 83 - 1) is a multifaceted compound with significant potential in pharmaceutical research and beyond . Its unique structural features make it an ideal candidate for drug discovery , fragment-based screening , and synthetic chemistry . As research continues to uncover new applications for this compound , it is likely that its importance will only continue to grow . The ongoing development of novel synthetic methodologies will further enhance its utility , paving the way for innovative applications across multiple scientific disciplines . response >